molecular formula C22H23FN2O3 B3823663 N-{[1-(2-acetylbenzoyl)-3-piperidinyl]methyl}-4-fluorobenzamide

N-{[1-(2-acetylbenzoyl)-3-piperidinyl]methyl}-4-fluorobenzamide

Cat. No. B3823663
M. Wt: 382.4 g/mol
InChI Key: JWOBLOVDXXECEC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{[1-(2-acetylbenzoyl)-3-piperidinyl]methyl}-4-fluorobenzamide, commonly known as AB-FUBINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. It belongs to the class of indazole-based synthetic cannabinoids and has a chemical formula of C21H22FN3O2. AB-FUBINACA was first synthesized in 2012 by Pfizer Inc. and has since been used in scientific research to study the effects of synthetic cannabinoids on the human body.

Mechanism of Action

AB-FUBINACA acts on the cannabinoid receptors in the brain, specifically the CB1 and CB2 receptors. These receptors are responsible for regulating various physiological processes, including pain, appetite, and mood. AB-FUBINACA binds to these receptors and activates them, leading to the psychoactive effects associated with synthetic cannabinoids.
Biochemical and Physiological Effects:
The biochemical and physiological effects of AB-FUBINACA are similar to those of other synthetic cannabinoids. These effects include altered perception, mood, and cognition, as well as increased heart rate and blood pressure. Synthetic cannabinoids are also known to cause anxiety, paranoia, and hallucinations.

Advantages and Limitations for Lab Experiments

AB-FUBINACA has several advantages for use in scientific research. It is a potent synthetic cannabinoid, which allows researchers to study the effects of these compounds on the human body. However, AB-FUBINACA also has several limitations. It is highly potent and can cause severe adverse effects, making it difficult to use in human studies. Additionally, the synthesis of AB-FUBINACA is complex and requires specialized equipment and skilled chemists.

Future Directions

There are several future directions for research involving AB-FUBINACA. One area of research could be the development of new synthetic cannabinoids that are less potent and have fewer adverse effects. Another area of research could be the study of the long-term effects of synthetic cannabinoids on the human body. Finally, researchers could investigate the potential therapeutic uses of synthetic cannabinoids, such as in the treatment of chronic pain or anxiety disorders.
Conclusion:
AB-FUBINACA is a potent synthetic cannabinoid that has gained popularity in recent years. It has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. AB-FUBINACA acts on the cannabinoid receptors in the brain, leading to altered perception, mood, and cognition. However, AB-FUBINACA is highly potent and can cause severe adverse effects, making it difficult to use in human studies. There are several future directions for research involving AB-FUBINACA, including the development of new synthetic cannabinoids and the study of the long-term effects of these compounds on the human body.

Scientific Research Applications

AB-FUBINACA has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. Synthetic cannabinoids are known to bind to the same receptors in the brain as THC, the active ingredient in marijuana. However, synthetic cannabinoids are much more potent than THC and can cause severe adverse effects, including psychosis, seizures, and even death.

properties

IUPAC Name

N-[[1-(2-acetylbenzoyl)piperidin-3-yl]methyl]-4-fluorobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H23FN2O3/c1-15(26)19-6-2-3-7-20(19)22(28)25-12-4-5-16(14-25)13-24-21(27)17-8-10-18(23)11-9-17/h2-3,6-11,16H,4-5,12-14H2,1H3,(H,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JWOBLOVDXXECEC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C1=CC=CC=C1C(=O)N2CCCC(C2)CNC(=O)C3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H23FN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

382.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-{[1-(2-acetylbenzoyl)-3-piperidinyl]methyl}-4-fluorobenzamide
Reactant of Route 2
Reactant of Route 2
N-{[1-(2-acetylbenzoyl)-3-piperidinyl]methyl}-4-fluorobenzamide
Reactant of Route 3
Reactant of Route 3
N-{[1-(2-acetylbenzoyl)-3-piperidinyl]methyl}-4-fluorobenzamide
Reactant of Route 4
Reactant of Route 4
N-{[1-(2-acetylbenzoyl)-3-piperidinyl]methyl}-4-fluorobenzamide
Reactant of Route 5
Reactant of Route 5
Reactant of Route 5
N-{[1-(2-acetylbenzoyl)-3-piperidinyl]methyl}-4-fluorobenzamide
Reactant of Route 6
Reactant of Route 6
N-{[1-(2-acetylbenzoyl)-3-piperidinyl]methyl}-4-fluorobenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.